Cas no 899970-44-6 (N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 899970-44-6
• MF: C₁₉H₁₄FN₃O₄
• MW: 367.330567836761
• CID: 5490266
• Update Time: 2025-10-22

N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14FN3O4/c20-16-6-1-2-7-17(16)21-19(25)14-8-9-18(24)22(12-14)11-13-4-3-5-15(10-13)23(26)27/h1-10,12H,11H2,(H,21,25)
• InChI Key： STGITHSWRCFQRA-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=CC=1C(NC1=CC=CC=C1F)=O

Additional information on N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Research Brief on N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 899970-44-6)

N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 899970-44-6) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique dihydropyridine scaffold and fluorophenyl/nitrophenyl substituents, has been investigated for its potential therapeutic applications, particularly in the context of enzyme modulation and targeted drug design. Recent studies have explored its physicochemical properties, biological activity, and structure-activity relationships (SAR), positioning it as a promising candidate for further development.

The primary focus of current research on this compound revolves around its inhibitory effects on specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. The presence of the 2-fluorophenyl and 3-nitrophenyl groups appears to enhance binding affinity through hydrophobic interactions and hydrogen bonding with key residues in the enzyme's active site. Molecular docking simulations further support these findings, revealing stable binding conformations in silico.

Pharmacokinetic studies of 899970-44-6 have provided insights into its drug-like properties. Research indicates moderate solubility in aqueous buffers at physiological pH, with improved formulation strategies being explored to enhance bioavailability. The compound exhibits reasonable metabolic stability in human liver microsome assays, though its nitro group may undergo reduction in vivo, potentially generating active metabolites. These characteristics underscore the need for further optimization while highlighting its viability as a lead compound.

Recent synthetic chemistry advancements have enabled more efficient routes to 899970-44-6 and its analogs. A 2024 publication in Organic Process Research & Development described a scalable four-step synthesis with an overall yield of 42%, employing a novel Pd-catalyzed coupling as the key step. This methodological improvement facilitates the production of sufficient quantities for preclinical evaluation and allows for systematic SAR studies through targeted modifications of the core structure.

The therapeutic potential of this compound is being explored across multiple disease areas. Preliminary in vivo data from animal models of chronic inflammation show promising anti-inflammatory effects at doses below toxicity thresholds. Additionally, computational studies suggest possible applications in oncology, with predicted activity against certain cancer-associated kinases. However, these findings require experimental validation in relevant biological systems.

Ongoing research efforts are addressing several critical challenges associated with 899970-44-6. These include optimizing selectivity to minimize off-target effects, improving metabolic stability, and developing suitable formulations for various administration routes. The compound's progress through the drug discovery pipeline will depend on successful resolution of these issues and demonstration of efficacy in more complex disease models.

In conclusion, N-(2-fluorophenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide represents an intriguing chemical entity with demonstrated biological activity and therapeutic potential. Continued investigation of its mechanism of action, coupled with structural optimization, may yield novel drug candidates for clinical development. The compound serves as both a valuable pharmacological tool and a promising starting point for medicinal chemistry programs targeting kinase-mediated diseases.